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Compound of Interest

Compound Name: 1-lodooctadecane

Cat. No.: B1330385

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety, handling, and storage
protocols for 1-lodooctadecane (CAS No. 629-93-6). The information is intended to support
laboratory personnel in managing this chemical safely and effectively.

Chemical and Physical Properties

1-lodooctadecane is a long-chain alkyl halide.[1][2] It is a valuable reagent in organic
synthesis, often used to introduce the C18 alkyl chain into molecules.[3] Its physical state at
room temperature can be a white to pale yellow solid or liquid, with a melting point in the range
of 33-35°C.[2][4]

Table 1: Physical and Chemical Properties of 1-lodooctadecane
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Property Value Source(s)
CAS Number 629-93-6 [113]1[5][61[71[8]
Molecular Formula C18H37I [1][9][10]
Molecular Weight 380.39 g/mol [L1I51617118]
Appearance \.Nhi'te to pale yellow solid or ]

liquid
Melting Point 33-35°C [4](5](6][71[8][°]
Boiling Point 194-197 °C at 2 mmHg [4151617]
Flash Point 110 °C (230 °F) - closed cup [51[7]
Density ~1.096 g/cm? (estimate) [7]

Hazard Identification and Classification

1-lodooctadecane is classified as a hazardous substance. According to the Globally
Harmonized System (GHS), it is recognized as causing skin irritation, serious eye irritation, and
potential respiratory irritation.[1][9][11][12][13][14]

Table 2: GHS Hazard Classification for 1-lodooctadecane

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source(s):[1][5][9][11][12][13][14]

There is no data available to classify 1-lodooctadecane for acute toxicity, germ cell
mutagenicity, or reproductive toxicity.[1][11][13] It is not classified as a carcinogen by IARC.[1]
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[11]

Safe Handling Protocols

Due to its hazardous properties and sensitivity to light, specific handling procedures are
required to minimize risk.[1][11][13]

Engineering Controls

o Ventilation: Work with 1-lodooctadecane should be conducted in a well-ventilated area.[11]
[13][15] A chemical fume hood is recommended to control exposure to dust or vapors.[1][11]
[13]

o Eye Wash and Safety Shower: Facilities must be equipped with an eyewash station and a
safety shower in close proximity to the workstation.[15]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or goggles conforming
to EN166 (EU) or NIOSH (US)
standards. A face shield may
be necessary for splash

hazards.

Protects against eye irritation
from dust or splashes.[1][8][11]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene).
Gloves must be inspected

before use and disposed of

properly.

Prevents skin contact and
subsequent irritation.[1][8][11]
[13]

Body Protection

Lab coat, long-sleeved
clothing, and potentially a

chemical-resistant apron.

Protects skin from accidental
contact.[11][13]

Respiratory Protection

For nuisance exposures, a
P95 (US) or P1 (EU) particle
respirator. For higher levels, an
OV/AG/P99 (US) or ABEK-P2
(EUV) respirator is

recommended.

Required when ventilation is
inadequate or if dust/aerosols
are generated.[1][8][11]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[1][11][13]

e Do not breathe dust or vapors.[1][11][13]

» Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][11]

e Do not eat, drink, or smoke in the laboratory.[11]
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Standard Operating Procedure for Handling 1-lodooctadecane.
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Storage Protocols

Proper storage is critical due to 1-lodooctadecane's sensitivity to light, heat, and moisture.[1]
[11][13]

o Container: Keep the container tightly closed in a dry, well-ventilated place.[1][11][13]

o Temperature: Store in a cool place.[1][11] Some sources recommend refrigeration between 2
and 8 °C.[11]

o Atmosphere: For long-term stability, store under an inert gas like argon or nitrogen.[1]
 Light: Protect from light by using an opaque or amber container.[1][11][13]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[15]

Emergency Procedures
First Aid Measures

Immediate medical attention is advised in case of exposure. Show the Safety Data Sheet to the
attending physician.[1]

Table 4: First Aid Protocols for 1-lodooctadecane Exposure
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[1]
[11]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician.[1][11]

Rinse thoroughly with plenty of water for at least

15 minutes, lifting the upper and lower eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Consult a physician.[1][11]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse
mouth with water. Consult a physician.[1][11][15]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][15]

» Specific Hazards: Combustion may produce hazardous decomposition products, including
carbon oxides and hydrogen iodide.[1][11][13]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][15]

Accidental Release Measures (Spills)

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as detailed
in Section 3.2 to avoid breathing dust/vapors and to prevent contact with skin and eyes.[1][8]
[11]

» Environmental Precautions: Prevent the product from entering drains.[1][11]

o Containment and Cleanup:
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[e]

Contain the spill.

o

For solid spills, sweep up and shovel the material. Avoid creating dust.[1][11]

[¢]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[15]

[¢]

Collect the material into a suitable, closed, and labeled container for disposal.[1][11]

[e]

Clean the spill area thoroughly with soap and water.[4]

Alert Personnel &
Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent

Collect Material into
Sealed Waste Container

Clean Area with
Soap and Water

Dispose of Waste via
Licensed Contractor
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Logical Workflow for Spill Response.

Experimental Protocols for Safety Assessment

The safety data presented in this guide are derived from standardized experimental protocols.
While specific test results for 1-lodooctadecane are not always publicly available, the following
sections describe the methodologies typically employed for a chemical of this nature.

Dermal and Ocular Irritation Testing

The skin and eye irritation potential of chemicals is now primarily assessed using in vitro
methods to reduce animal testing.

o Methodology (Skin Irritation - OECD TG 439): This test uses a reconstructed human
epidermis (RhE) model.[16][17]

[e]

A small amount of the test chemical is applied topically to the RhE tissue surface.

o After a defined exposure period (e.g., 60 minutes), the chemical is rinsed off.

o The tissue is incubated for a post-exposure period (e.g., 42 hours).

o Cell viability is then measured using a quantitative assay, typically the MTT assay, which
measures mitochondrial dehydrogenase activity.

o Areduction in cell viability below a certain threshold (e.g., 50%) compared to a negative
control indicates that the chemical is an irritant.[16]

o Methodology (Eye Irritation - OECD TG 492B): This method also uses a reconstructed
human corneal epithelium (RhCE) model.[18]

o The test chemical (liquid or solid) is applied to the surface of the RhCE tissue.

o The exposure time is varied to determine the time required to reduce cell viability by 50%
(ET50).

o After exposure, tissues are rinsed and viability is measured via the MTT assay.
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o

The ET50 value is used to classify the chemical's irritation potential, from non-irritant to
severe irritant.[9][18]

Toxicological Assessment

o Methodology (Bacterial Reverse Mutation Test - Ames Test, OECD TG 471): This test
assesses the mutagenic potential of a chemical.[3][10]

Histidine-dependent strains of Salmonella typhimurium bacteria are used.[3][10] These
strains cannot grow unless histidine is supplied or a reverse mutation occurs.

The bacteria are exposed to the test chemical at various concentrations, both with and
without a metabolic activation system (rat liver S9 fraction).[3]

The mixture is plated on a minimal agar medium lacking histidine.

After incubation, the number of revertant colonies (colonies that have mutated back to
being able to synthesize their own histidine) is counted.

A significant, dose-dependent increase in the number of revertant colonies compared to
the control indicates that the substance is mutagenic.

e Methodology (In Vitro Cytotoxicity - MTT or XTT Assay): This assay determines the

concentration at which a substance is toxic to cells.[19][20][21][22]

[e]

A cell line (e.g., human keratinocytes) is seeded in 96-well plates and allowed to attach.

The cells are then treated with a range of concentrations of the test substance for a
specified period (e.g., 24 or 48 hours).[20]

After exposure, a tetrazolium salt (like MTT or XTT) is added to the wells.

Viable cells with active mitochondrial dehydrogenases will reduce the salt to a colored
formazan product.[19][21]

The formazan is solubilized, and the absorbance is measured with a microplate reader.
The intensity of the color is proportional to the number of viable cells.
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o The results are used to calculate the ICso value, the concentration of the chemical that
inhibits cell growth by 50%.[20]

Physicochemical Hazard Testing

o Methodology (Flash Point Determination - ASTM D93): For solids or viscous liquids, the
Pensky-Martens closed-cup tester is a standard method.[1][8]

[¢]

A sample of the substance is placed in the test cup of the apparatus.
o The sample is heated at a slow, constant rate while being stirred.[1]

o At specified temperature intervals, an ignition source (a small flame) is introduced into the
vapor space above the sample.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.[1][8]

o The observed flash point is corrected for barometric pressure.[1]

o Methodology (Thermal Decomposition Analysis - TGA-FTIR): This technique identifies the
products released as a substance is heated.

o A small sample of the chemical is placed in a high-precision balance within a furnace
(Thermogravimetric Analyzer - TGA).[23][24]

o The sample is heated through a controlled temperature program in an inert atmosphere
(e.g., nitrogen). The TGA records the mass loss as a function of temperature.[23][24]

o The gases evolved from the sample during decomposition are continuously transferred via
a heated transfer line to a Fourier Transform Infrared (FTIR) spectrometer.[23][24]

o The FTIR collects spectra of the evolved gases, allowing for the identification of the
functional groups and specific compounds being released at different temperatures.[23]

Disposal Considerations

1-lodooctadecane and any contaminated materials should be treated as hazardous waste.
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e Procedure: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[1][11] It may be possible to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][11]

o Containers: Dispose of unused product in its original container or a suitable, labeled waste
container.[1][11] Do not dispose of it with regular trash or pour it into the sewer system.

Disclaimer: This guide is intended for informational purposes for trained laboratory personnel. It
is not a substitute for a thorough review of the substance's Safety Data Sheet (SDS) and
adherence to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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